4-Ethoxy-6-(3-methylpiperazin-1-yl)-2-(methylthio)pyrimidine hydrochloride

• IUPAC Name: 4-ethoxy-6-(3-methylpiperazin-1-yl)-2-methylsulfanylpyrimidine;hydrochloride
• InChI: InChI=1S/C12H20N4OS.ClH/c1-4-17-11-7-10(14-12(15-11)18-3)16-6-5-13-9(2)8-16;/h7,9,13H,4-6,8H2,1-3H3;1H
• InChI Key: JNYPOJJBVMCJIQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=C1)N2CCNC(C2)C)SC.Cl
• Molecular Formula: C12H21ClN4OS
• Molecular Weight: 304.84 g/mol

Description

“4-Ethoxy-6-(3-methyl-piperazin-1-yl)-pyrimidine hydrochloride” is a chemical compound that can be purchased for pharmaceutical testing. Its molecular formula is C11H19ClN4O.

Physical And Chemical Properties Analysis

While some basic properties like boiling point, melting point, and density are mentioned, detailed physical and chemical properties are not available in the sources I found.

Scientific Research Applications

Synthesis and Chemical Properties

• The interaction of methyl 3-ethoxy-2-(2,5-dichloro-3-thenoyl)acrylate with 3-aminopyrazole and 3-amino-1,2,4-triazole leads to the formation of pyrazolo[1,5-α]pyrimidine and triazolo[1,5-α]pyrimidine through selective displacement reactions. This demonstrates the compound's utility in synthesizing pyrimidine derivatives, which have significant applications in medicinal chemistry (Sweidan et al., 2020).
• Research on 2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, which share a similar pyrimidine core to the compound , highlights their potential antiviral activity, especially against retroviruses in cell culture. This underscores the relevance of pyrimidine derivatives in developing antiviral agents (Hocková et al., 2003).

Pharmacological Applications

• A series of 4-piperazinopyrimidines with a methylthio substituent in the pyrimidine ring has been synthesized and screened for pharmacological properties, including antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic activities. This highlights the broad therapeutic potential of methylthio pyrimidine derivatives (Mattioda et al., 1975).

Biochemical Reactions and Mechanisms

• The synthesis of fluoroalkylated dihydroazolo[1,5-a]pyrimidines and their ring-chain isomerism study provides insight into the structural and reaction behavior of pyrimidine derivatives under different conditions, which is crucial for designing compounds with desired biological activities (Goryaeva et al., 2009).